Cas no 1936451-40-9 (3-Fluoro-5-iodo-4-methylaniline)

• Product Name: 3-Fluoro-5-iodo-4-methylaniline
• CAS No: 1936451-40-9
• MF: C₇H₇FIN
• MW: 251.040057420731
• CID: 6792238
• PubChem ID: 99770099
• Update Time: 2024-09-03

3-Fluoro-5-iodo-4-methylaniline Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-iodo-4-methylaniline
• SCHEMBL20783224
• 1936451-40-9

• Inchi： 1S/C7H7FIN/c1-4-6(8)2-5(10)3-7(4)9/h2-3H,10H2,1H3
• InChI Key： JWAVZGYJZSCLDK-UHFFFAOYSA-N
• SMILES： IC1C=C(C=C(C=1C)F)N

Computed Properties

• Exact Mass: 250.96072g/mol
• Monoisotopic Mass: 250.96072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų